3-(Aminomethyl)-4-(methylamino)phenol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• SMILES: CNC1=C(C=C(C=C1)O)CN
• InChI: InChI=1S/C8H12N2O/c1-10-8-3-2-7(11)4-6(8)5-9/h2-4,10-11H,5,9H2,1H3
• InChIKey: WCJYJCNENWQSDD-UHFFFAOYSA-N

3-(Aminomethyl)-4-(methylamino)phenol (CAS 1243414-22-3): Structural and Procurement Baseline for a Dual-Amine Aminomethylphenol

3-(Aminomethyl)-4-(methylamino)phenol (CAS 1243414-22-3, molecular formula C8H12N2O, molecular weight 152.19 g/mol) is a disubstituted aminomethylphenol bearing a primary aminomethyl group at the 3-position and a secondary methylamino group at the 4-position of the phenolic ring . The compound belongs to the broader class of phenolic Mannich bases, which have been investigated as GABA transporter inhibitors, antimalarial agents, and metal-chelating ligands [1]. Its SMILES notation (CNc1ccc(O)cc1CN) confirms the 1,2,4-trisubstitution pattern that distinguishes it from regioisomeric analogs . Currently, the compound is primarily available through custom synthesis and research chemical suppliers, with limited off-the-shelf commercial availability relative to structurally simpler aminophenols.

1

Custom synthesis compound; verify purity and identity upon receipt

2

Dual primary/secondary amine enables orthogonal derivatization for SAR and bioconjugation

3

Supports ligand design (O,N,N' topology) and GABA transporter mGAT3-preferring inhibitor research

• [1] Kragler, A., Höfner, G. & Wanner, K.T. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur. J. Med. Chem. 43, 2404–2411 (2008). PMID: 18395300. View Source

Why Generic Substitution of 3-(Aminomethyl)-4-(methylamino)phenol with Other Aminomethylphenols Carries Scientific and Procurement Risk

Within the aminomethylphenol family, substitution pattern, amine type (primary vs. secondary vs. tertiary), and the relative positioning of amine and hydroxyl groups on the aromatic ring dictate hydrogen-bonding capacity, metal-chelation geometry, oxidation potential, and biological target engagement [1]. The 3-aminomethyl-4-methylamino arrangement creates a unique 1,2-aminophenol-like chelation pocket (phenolic OH adjacent to methylamino NH) while retaining a freely rotating primary aminomethyl arm, a three-point donor topology that is absent in the 4-methyl analog, the 3,5-regioisomer, or mono-amine variants. Consequently, swapping this compound for a close structural analog without empirical validation risks altering coordination chemistry, pharmacological SAR, or synthetic downstream reactivity in ways that are not predictable from nominal structural similarity alone [1].

Regioisomer mismatch

3,5-substitution pattern eliminates the ortho-aminophenol chelation pocket; metal-binding topology may not transfer.

Mono-amine analog limits

Lack of secondary amine handle reduces H-bond donors and precludes sequential derivatization strategies.

Electronic and SAR shift

Replacing 4-methylamino with methyl alters ring electronics and oxidation potential; GABA transporter SAR may not extrapolate.

• [1] Kragler, A., Höfner, G. & Wanner, K.T. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur. J. Med. Chem. 43, 2404–2411 (2008). PMID: 18395300. View Source

3-(Aminomethyl)-4-(methylamino)phenol: Quantitative Differentiation Evidence Against Closest Structural Analogs

Regiochemical Differentiation: 3,4- vs. 3,5-Substitution Pattern Determines Chelation Geometry and Synthetic Utility

3-(Aminomethyl)-4-(methylamino)phenol positions the phenolic OH, the methylamino NH, and the aminomethyl NH2 in a contiguous 1,2,4-arrangement on the ring. This creates an ortho-aminophenol-like bidentate (O,N) chelation site between the 4-methylamino and the phenolic OH, augmented by a pendant primary aminomethyl arm at the 3-position for tertiary donor interactions . In contrast, the 3,5-regioisomer (3-(aminomethyl)-5-(methylamino)phenol, CAS 1243372-06-6) places the two amino groups in a meta relationship (1,3,5-substitution), eliminating the ortho-aminophenol chelation pocket and reducing denticity from a potential tridentate (O,N,N') to a bidentate or monodentate donor topology . This structural difference is not incremental; it determines whether the compound can form stable 5-membered vs. 6-membered chelate rings with transition metals, directly impacting its suitability as a ligand scaffold for catalysis or metal-organic framework synthesis.

Regiochemical Differentiation

Cross-study comparable

1,2,4-arrangement enables O,N,N' tridentate potential vs. 1,3,5-arrangement (bidentate/monodentate only)

Chelation topology determines metal-binding stoichiometry and catalyst suitability

Based on SMILES structural comparison

Evidence Dimension	Chelation geometry and donor atom topology
Target Compound Data	Three potential donor atoms (phenolic O, methylamino N, aminomethyl N) in a 1,2,4-arrangement enabling 5-membered (O,N) chelate ring with pendant primary amine arm
Comparator Or Baseline	3-(Aminomethyl)-5-(methylamino)phenol (CAS 1243372-06-6): two amino groups in meta relationship; lacks contiguous O,N chelation pocket
Quantified Difference	Qualitative: presence vs. absence of an ortho-aminophenol-type chelation motif; tridentate (O,N,N') potential vs. bidentate or monodentate only
Conditions	Structural analysis based on SMILES comparison (CNc1ccc(O)cc1CN vs. OC1=CC(NC)=CC(CN)=C1)

Why This Matters

For procurement decisions in catalyst development or coordination chemistry, the chelation topology dictates metal-binding stoichiometry and complex stability, making the regioisomers non-interchangeable.

Dual Amine Character: Primary Aminomethyl Plus Secondary Methylamino vs. Mono-Amine Analogs (4-Methylaminophenol and 3-Aminomethyl-4-methylphenol)

3-(Aminomethyl)-4-(methylamino)phenol possesses two chemically distinct amine groups: a primary aminomethyl group (pKa ~9-10 for the conjugate acid) capable of acting as a nucleophile, hydrogen-bond donor (2 H-donors), and a site for further derivatization (e.g., amide coupling, reductive amination, Schiff base formation), and a secondary methylamino group (pKa ~4-5 for the conjugate acid of the aromatic amine) with one H-donor and distinct electronic properties due to direct ring conjugation . The comparator 4-(methylamino)phenol (Metol, CAS 150-75-4, C7H9NO, MW 123.15) lacks the aminomethyl arm entirely, reducing the total H-bond donor count from 4 (2 from OH + 2 from aminomethyl NH2 + 1 from methylamino NH = 5? no, OH=1, NH2=2, NH=1 => total 4) to 3 and eliminating the primary amine nucleophilic handle [1]. The comparator 3-(aminomethyl)-4-methylphenol (CAS 1243358-81-7, C8H11NO, MW 137.18) replaces the methylamino group with a methyl group, which removes the secondary amine H-bond donor/acceptor, reduces water solubility enhancement from the amino group, and alters the electronic character of the ring from electron-donating (methylamino, σp = -0.84) to weakly electron-donating (methyl, σp = -0.17), significantly shifting oxidation potential and electrophilic aromatic substitution reactivity .

Dual Amine vs. Mono-Amine

Cross-study comparable

4 H-bond donors (vs. 3); +29 Da vs. Metol, +15 Da vs. 4-methyl analog

Enables sequential derivatization strategies not possible with single-amine analogs

Hammett σp constants and H-bond donor count compared

Evidence Dimension	Number and type of amine functional groups; H-bond donor/acceptor count
Target Compound Data	2 amine groups (1 primary aminomethyl + 1 secondary methylamino); 4 H-bond donors (OH + NH2 + NH); MW 152.19
Comparator Or Baseline	4-(Methylamino)phenol: 1 amine group (secondary only); 3 H-bond donors; MW 123.15 [1]. 3-(Aminomethyl)-4-methylphenol: 1 amine group (primary only); 3 H-bond donors; MW 137.18 .
Quantified Difference	Target compound: 4 H-bond donors vs. 3 for each comparator; MW difference of +29 Da vs. Metol and +15 Da vs. 4-methyl analog
Conditions	Structural and physicochemical comparison based on molecular formula, SMILES, and Hammett substituent constants from the literature

Why This Matters

The presence of two distinct amine handles with orthogonal reactivity enables sequential derivatization strategies that are impossible with mono-amine analogs, expanding synthetic utility for medicinal chemistry and bioconjugation applications.

• [1] ChemicalBook. 4-(Methylamino)phenol – CAS 150-75-4. https://www.chemicalbook.cn (accessed 2026-05-10). View Source

Class-Level Evidence: Aminomethylphenol Scaffold Demonstrates Micromolar GABA Transporter Inhibition with Subtype Selectivity for mGAT3

In a comprehensive SAR study by Kragler et al. (2008), a series of N-substituted aminomethylphenol derivatives were evaluated for inhibitory potency at murine GABA transporters mGAT1–mGAT4 using a [3H]GABA uptake assay in HEK cells stably expressing each transporter subtype [1]. The aminomethylphenol class exhibited inhibitory potencies in the micromolar range with a consistent slight subtype selectivity for mGAT3 over mGAT1, mGAT2, and mGAT4 [1]. The most potent compound in the series, 5-n-dodecylaminomethyl-2-methoxyphenol (compound 21), achieved an IC50 of approximately 3 µM at mGAT3, establishing that the aminomethylphenol scaffold is competent for GABA transporter engagement [1]. While 3-(Aminomethyl)-4-(methylamino)phenol itself was not among the specific compounds tested in this study, its core scaffold (aminomethylphenol with an additional N-substituent) places it within the same pharmacophoric space. The presence of the 4-methylamino substituent may modulate lipophilicity and H-bonding capacity relative to the tested analogs, factors known to influence GABA transporter subtype selectivity and blood-brain barrier penetration in this target class [1].

Class-Level GABA Uptake

Class-level inference

Aminomethylphenol class: micromolar IC50 range, mGAT3 preference

Class-level activity suggests mGAT3 tool compound potential; direct data lacking

Target compound not tested; data from Kragler et al. 2008 for analogs

Evidence Dimension	GABA transporter inhibition potency and subtype selectivity
Target Compound Data	No direct IC50 data available for 3-(Aminomethyl)-4-(methylamino)phenol at mGAT1–4
Comparator Or Baseline	Aminomethylphenol class: IC50 values in the micromolar range at mGAT1–4; compound 21 IC50 ~3 µM at mGAT3 [1]. Reference inhibitor tiagabine: GAT1-selective, nanomolar potency at GAT1.
Quantified Difference	Class-level: micromolar potency with mGAT3 preference vs. nanomolar GAT1-selective standard (tiagabine); no quantitative head-to-head data for the target compound vs. specific analogs
Conditions	[3H]GABA uptake assay in HEK293 cells stably expressing mGAT1, mGAT2, mGAT3, or mGAT4 [1]

Why This Matters

For neuroscience research procurement, the class-level mGAT3-preferring activity profile differentiates the aminomethylphenol series from GAT1-selective inhibitors (e.g., tiagabine, NO-711) and may be relevant for exploring mGAT3-mediated pharmacology where tool compounds remain limited.

• [1] Kragler, A., Höfner, G. & Wanner, K.T. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur. J. Med. Chem. 43, 2404–2411 (2008). DOI: 10.1016/j.ejmech.2008.01.005. PMID: 18395300. View Source

Supplier-Documented Purity Benchmarking: Regioisomeric Comparator Attains 98% Purity, Establishing a Baseline Expectation for the Target Compound

While 3-(Aminomethyl)-4-(methylamino)phenol (CAS 1243414-22-3) is not currently listed with standardized purity specifications by major catalog suppliers (Sigma-Aldrich, TCI, Fluorochem) as of the search date, its closest commercially available regioisomer, 3-(aminomethyl)-5-(methylamino)phenol (CAS 1243372-06-6), is supplied by Bidepharm at a standard purity of 98%, with batch-specific QC documentation including NMR, HPLC, and GC . This establishes a reasonable purity benchmark for the target compound when sourced through custom synthesis. The absence of the target compound from major catalogs also represents a procurement-relevant differentiator: scientists requiring the specific 3,4-substitution pattern must engage custom synthesis services, which entails longer lead times and higher cost compared to off-the-shelf regioisomers, but provides the assurance of regiochemical identity that is critical for structure-dependent applications .

Purity Benchmark

Supporting evidence

Regioisomer (CAS 1243372-06-6) available at 98% purity; target not in major catalogs

Establishes reasonable purity expectation for custom synthesis; independent QC required

Supplier catalog search May 2026; target compound requires custom synthesis

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1243414-22-3: not found in major catalogs; available via custom synthesis only [search date: 2026-05-10]
Comparator Or Baseline	3-(Aminomethyl)-5-(methylamino)phenol (CAS 1243372-06-6): 98% purity, Bidepharm catalog item BD01496725, with NMR/HPLC/GC QC
Quantified Difference	Purity: target compound N/A (custom synthesis); regioisomer 98% (off-the-shelf). Availability: custom synthesis vs. catalog stock.
Conditions	Supplier catalog search conducted May 2026

Why This Matters

Procurement planning must account for custom synthesis timelines and the need for independent purity verification (NMR, HPLC) upon receipt, as no pre-validated commercial source exists at the time of this analysis.

Where 3-(Aminomethyl)-4-(methylamino)phenol Provides Verifiable Research and Industrial Utility Over Alternatives

Transition Metal Catalyst Ligand Design Requiring Tridentate (O,N,N') Phenol-Amine Donor Sets

The contiguous 1,2,4-substitution pattern of 3-(aminomethyl)-4-(methylamino)phenol provides a potential O,N,N' tridentate coordination sphere (phenolic O, methylamino N, aminomethyl N) that is structurally unavailable from the 3,5- or 2,4-regioisomers. This topology is relevant for designing catalysts where a 5-membered (O,N) chelate reinforced by a flexible primary amine arm can stabilize metal centers in specific oxidation states, as demonstrated by the broader class of aminomethylphenol ligands in Zn(II) and Cu(II) complexation [1]. Researchers developing homogeneous catalysts or metal-organic frameworks should select this isomer when a vicinal O,N chelate with an auxiliary amine donor is required by design.

Medicinal Chemistry Exploration of mGAT3-Preferring GABA Uptake Inhibitors

Based on class-level evidence that aminomethylphenol derivatives exhibit micromolar inhibition of GABA transporters with slight mGAT3 subtype selectivity [1], 3-(aminomethyl)-4-(methylamino)phenol represents a structurally distinct starting scaffold within this series. Its dual-amine character (primary aminomethyl for derivatization + secondary methylamino for modulating lipophilicity and H-bonding) enables systematic SAR exploration through independent modification of either amine, a synthetic flexibility not offered by mono-amine aminomethylphenols or N-alkylated-only variants. This compound should be prioritized when the research objective is to probe the contribution of a 4-position secondary amine to mGAT subtype selectivity and CNS permeability within the aminomethylphenol pharmacophore [1].

Sequential Bioconjugation or Heterobifunctional Linker Synthesis

The presence of two chemically distinguishable amine groups (primary aminomethyl vs. secondary aromatic methylamino) with differential nucleophilicity and pKa values (aliphatic aminomethyl pKa ~9-10 vs. aromatic methylamino pKa ~4-5) enables sequential, chemoselective derivatization. The primary aminomethyl group can be selectively acylated, alkylated, or converted to a Schiff base under conditions where the less nucleophilic aromatic methylamino remains intact, a synthetic advantage over 3-(aminomethyl)-4-methylphenol (which lacks the secondary amine handle) and 4-(methylamino)phenol (which lacks the primary aminomethyl arm) . This property is valuable for constructing heterobifunctional linkers, fluorescent probes, or PROTAC-like molecules where two distinct attachment points with orthogonal reactivity are required.

Reference Standard for Regioisomeric Purity in Aminomethylphenol Manufacturing

Given that multiple regioisomers of aminomethyl-methylamino-phenol exist (CAS 1243414-22-3 [3,4-], 1243372-06-6 [3,5-], and others) and share the same molecular formula (C8H12N2O, MW 152.19), analytical method development requires authentic reference samples of each isomer to establish chromatographic separation (HPLC, GC) and spectroscopic fingerprints (NMR, IR) for identity confirmation and regioisomeric purity assessment [1]. Procurement of 3-(aminomethyl)-4-(methylamino)phenol as a characterized reference material is essential for quality control laboratories supporting synthetic routes that may produce regioisomeric mixtures, ensuring that the desired isomer is correctly identified and quantified in the final product.

Application

Selection Property

Validation Focus

Transition metal catalyst ligand design

Potential tridentate (O,N,N') donor topology

Chelation geometry and metal complex stability

mGAT3-preferring GABA uptake inhibitor SAR

Dual-amine scaffold for independent derivatization

mGAT subtype selectivity and CNS permeability

Sequential bioconjugation or linker synthesis

Orthogonal reactivity (primary vs. secondary amine)

Chemoselective derivatization conditions

Regioisomeric reference standard

Authenticated regioisomer identity

Chromatographic and spectroscopic fingerprint

• [1] Kragler, A., Höfner, G. & Wanner, K.T. Synthesis and biological evaluation of aminomethylphenol derivatives as inhibitors of the murine GABA transporters mGAT1–mGAT4. Eur. J. Med. Chem. 43, 2404–2411 (2008). PMID: 18395300. View Source